Cas no 1787263-51-7 ((5S)-1-azaspiro[4.4]nonan-9-one)
(5S)-1-azaspiro[4.4]nonan-9-one Chemical and Physical Properties
Names and Identifiers
-
- (S)-1-Azaspiro[4.4]nonan-6-one
- (5S)-1-azaspiro[4.4]nonan-9-one
-
- Inchi: 1S/C8H13NO/c10-7-3-1-4-8(7)5-2-6-9-8/h9H,1-6H2/t8-/m0/s1
- InChI Key: LTOHVYIUHGWICI-QMMMGPOBSA-N
- SMILES: O=C1CCC[C@@]21CCCN2
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 167
- XLogP3: 0.4
- Topological Polar Surface Area: 29.1
(5S)-1-azaspiro[4.4]nonan-9-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1544360-100mg |
(S)-1-azaspiro[4.4]Nonan-6-one |
1787263-51-7 | 98% | 100mg |
¥5743 | 2023-04-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1544360-250mg |
(S)-1-azaspiro[4.4]Nonan-6-one |
1787263-51-7 | 98% | 250mg |
¥6888 | 2023-04-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1544360-500mg |
(S)-1-azaspiro[4.4]Nonan-6-one |
1787263-51-7 | 98% | 500mg |
¥11476 | 2023-04-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1544360-1g |
(S)-1-azaspiro[4.4]Nonan-6-one |
1787263-51-7 | 98% | 1g |
¥12439 | 2023-04-09 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBES00177-100MG |
(5S)-1-azaspiro[4.4]nonan-9-one |
1787263-51-7 | 95% | 100MG |
¥ 1,603.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBES00177-250MG |
(5S)-1-azaspiro[4.4]nonan-9-one |
1787263-51-7 | 95% | 250MG |
¥ 2,560.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBES00177-500MG |
(5S)-1-azaspiro[4.4]nonan-9-one |
1787263-51-7 | 95% | 500MG |
¥ 4,270.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBES00177-1G |
(5S)-1-azaspiro[4.4]nonan-9-one |
1787263-51-7 | 95% | 1g |
¥ 6,402.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBES00177-5G |
(5S)-1-azaspiro[4.4]nonan-9-one |
1787263-51-7 | 95% | 5g |
¥ 19,206.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBES00177-100mg |
(5S)-1-azaspiro[4.4]nonan-9-one |
1787263-51-7 | 95% | 100mg |
¥1604.0 | 2024-04-23 |
(5S)-1-azaspiro[4.4]nonan-9-one Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Additional information on (5S)-1-azaspiro[4.4]nonan-9-one
(5S)-1-Azaspiro[4.4]Nonan-9-One: A Comprehensive Overview
(5S)-1-Azaspiro[4.4]Nonan-9-One, with the CAS number 1787263-51-7, is a unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the spirocyclic class of molecules, which are characterized by two rings sharing a single atom, in this case, the nitrogen atom at position 1. The spiro structure imparts unique physical and chemical properties, making it a valuable subject for both academic research and industrial applications.
The synthesis of (5S)-1-Azaspiro[4.4]Nonan-9-One involves a multi-step process that typically begins with the preparation of a suitable precursor. Recent advancements in asymmetric synthesis have enabled researchers to achieve high enantiomeric excess (ee) in the formation of this compound, which is crucial for its application in drug development. The use of chiral catalysts, such as those based on palladium or rhodium, has been pivotal in achieving the desired stereochemistry. These methods not only enhance the efficiency of the synthesis but also align with the principles of green chemistry by minimizing waste and reducing energy consumption.
One of the most intriguing aspects of (5S)-1-Azaspiro[4.4]Nonan-9-One is its potential in medicinal chemistry. The compound's spirocyclic framework provides a rigid structure that can be exploited to design bioactive molecules with specific pharmacokinetic profiles. Recent studies have demonstrated its ability to modulate key biological targets, such as G-protein coupled receptors (GPCRs) and kinases, which are implicated in various diseases, including cancer and neurodegenerative disorders.
In addition to its therapeutic potential, (5S)-1-Azaspiro[4.4]Nonan-9-One has found applications in materials science. Its rigid structure and ability to form stable conformations make it an ideal candidate for use in self-assembled monolayers (SAMs) and other nanostructured materials. Researchers have explored its use as a building block for constructing supramolecular assemblies, which hold promise for applications in sensors, catalysis, and drug delivery systems.
The latest research on (5S)-1-Azaspiro[4.4]Nonan-9-One has focused on understanding its interaction with biological systems at the molecular level. Advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been employed to elucidate its binding modes with target proteins. These insights are critical for optimizing its bioavailability and efficacy when used as a drug candidate.
Moreover, computational chemistry has played a significant role in predicting the properties of (5S)-1-Azaspiro[4.4]Nonan-9-One. Molecular docking studies have provided valuable information about its binding affinity to various receptors, while quantum mechanical calculations have shed light on its electronic structure and reactivity. These computational tools complement experimental approaches and accelerate the discovery process.
In conclusion, (5S)-1-Azaspiro[4.4]Nonan-9-One, with CAS number 1787263-51-7, is a versatile compound that continues to inspire innovative research across multiple disciplines. Its unique structural features, combined with cutting-edge synthetic and analytical techniques, position it as a promising candidate for future advancements in medicine and materials science.
1787263-51-7 ((5S)-1-azaspiro[4.4]nonan-9-one) Related Products
- 5167-85-1(2,2,5,5-tetramethylpyrrolidin-3-one)
- 1600954-08-2(1-Propanone, 2-methyl-1-(2-methyl-2-pyrrolidinyl)-)
- 1597779-01-5(1-Propanone, 1-(2-ethyl-2-pyrrolidinyl)-)
- 1600897-40-2(1-Propanone, 1-(2-methyl-2-pyrrolidinyl)-)
- 1602375-47-2(Ethanone, 1-(2-methyl-2-pyrrolidinyl)-)
- 607403-68-9(Methanone, cyclopentyl(2S)-2-pyrrolidinyl- (9CI))
- 1598349-97-3(Ethanone, 1-(2-ethyl-2-pyrrolidinyl)-)
- 1373771-51-7(1-Propanone, 2-methyl-1-(2S)-2-pyrrolidinyl-)
- 1314968-08-5(1-azaspiro[4.4]nonan-9-one)
- 1603009-73-9(1-Butanone, 1-(2-methyl-2-pyrrolidinyl)-)